![molecular formula C17H15FN2O B5751800 N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide](/img/structure/B5751800.png)
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide (CFPP) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the class of compounds known as amides and is commonly referred to as a propanamide.
Mechanism of Action
The mechanism of action of N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide is not fully understood. However, it has been suggested that it may act by modulating the activity of certain ion channels and receptors in the nervous system. N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide has been shown to interact with the TRPV1 receptor, which is involved in pain perception, as well as the GABA-A receptor, which is involved in anxiety and depression.
Biochemical and Physiological Effects:
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation and neuropathic pain. N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
One advantage of N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide is its relatively low toxicity, which makes it suitable for use in laboratory experiments. However, its low solubility in water can make it difficult to administer in certain experimental settings. Additionally, the lack of a full understanding of its mechanism of action may limit its use in certain types of experiments.
Future Directions
There are several potential future directions for research on N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide. One area of interest is its potential use in the treatment of chronic pain conditions, such as neuropathic pain. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for therapeutic intervention. Finally, investigations into the safety and efficacy of N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide in humans are needed to determine its potential as a therapeutic agent.
Synthesis Methods
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide can be synthesized using various methods, including the reaction of 4-(cyanomethyl)benzyl chloride with 3-(2-fluorophenyl)propanoic acid in the presence of a base. Another method involves the reaction of 4-(cyanomethyl)benzylamine with 3-(2-fluorophenyl)propanoyl chloride in the presence of a base.
Scientific Research Applications
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide has been investigated for its potential therapeutic applications in various scientific research studies. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide has been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.
properties
IUPAC Name |
N-[4-(cyanomethyl)phenyl]-3-(2-fluorophenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O/c18-16-4-2-1-3-14(16)7-10-17(21)20-15-8-5-13(6-9-15)11-12-19/h1-6,8-9H,7,10-11H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQNPGDOWUWREDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCC(=O)NC2=CC=C(C=C2)CC#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.